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Compound of Interest

Compound Name: Reactive yellow 3

Cat. No.: B1329402

This in-depth technical guide provides a comprehensive overview of the UV-Vis absorption
spectrum of Reactive Yellow 3 (C.I. 13245). Tailored for researchers, scientists, and
professionals in drug development, this document details the spectral characteristics,
experimental protocols for its determination, and relevant quantitative data.

Introduction to Reactive Yellow 3

Reactive Yellow 3 is a synthetic azo dye characterized by its reactive group, which allows it to
form covalent bonds with substrates.[1][2] Its chemical structure and properties make it a
subject of interest in various fields, including textile dyeing and environmental science. The
analysis of its UV-Vis absorption spectrum is crucial for its quantification, determination of
purity, and in studies related to its degradation and removal from wastewater.

Chemical Information:

C.l. Name: Reactive Yellow 3, C.I. 13245[1]

CAS Number: 6539-67-9[1][3]

Molecular Formula: C21H15CINsNa207S2[1]

Molecular Weight: 636.96 g/mol [1]

Class: Single Azo Dye[1]
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UV-Vis Spectral Properties

The UV-Vis absorption spectrum of a reactive yellow dye is characterized by a distinct peak in
the visible region, which is responsible for its yellow color. The wavelength of maximum
absorbance (Amax) is a key parameter derived from the spectrum. For a reactive yellow dye,
the Amax has been reported to be 410 nm.[4][5] Specifically, Reactive Yellow 18, a related dye,
also exhibits a Amax at 410 nm.[6] Another variant, Yellow S3R Reactive dye, shows a Amax at
446 nm.[7] A reference frequency of 397.2 nm has also been noted for a reactive yellow dye.[8]

Quantitative Data

The following table summarizes the available quantitative data for Reactive Yellow 3 and
related reactive dyes.

Parameter Value Dye Reference

Maximum Absorbance

410 nm Reactive Yellow Dye [41[5]
(Amax)
Maximum Absorbance )

410 nm Reactive Yellow 18 [6]
(Amax)
Maximum Absorbance Yellow S3R Reactive

446 nm [7]
(Amax) Dye
Reference Frequency  397.2 nm Reactive Yellow Dye [8]
Initial Absorbance 2.9 (at 410 nm) Reactive Yellow Dye [5]
Final Absorbance
(after microbial 0.4 (at 410 nm) Reactive Yellow Dye [5]
oxidation)
Water Solubility (at 50 )
°) 15g/L Reactive Yellow 3 [1][3]
Maximum Monolayer
Adsorption Capacity 57.15 mg/g Reactive Yellow 84 [9]

(9_m)
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Experimental Protocols

The determination of the UV-Vis absorption spectrum of Reactive Yellow 3 involves the

preparation of a dilute solution and measurement of its absorbance across a range of

wavelengths using a spectrophotometer.

General Protocol for UV-Vis Spectroscopy

A standard method for obtaining the UV-Vis spectrum of a reactive dye is as follows:

Solution Preparation: Prepare a stock solution of the reactive dye in a suitable solvent,
typically deionized water. A concentration of 0.1 g/L is a common starting point.[7]

Serial Dilutions: From the stock solution, prepare a series of dilutions with known
concentrations using volumetric flasks and pipettes to ensure accuracy.[10]

Spectrophotometer Setup:

o Turn on the spectrophotometer and allow it to warm up.

o Select the desired wavelength range for scanning, typically from 200 nm to 800 nm.[11]
[12]

Blank Measurement: Fill a cuvette with the solvent (e.g., deionized water) to be used as a
blank. Place the cuvette in the spectrophotometer and zero the instrument.[10]

Sample Measurement:

o Rinse the cuvette with a small amount of the dye solution to be measured.

o Fill the cuvette with the dye solution and place it in the spectrophotometer.

o Record the absorbance spectrum.

Data Analysis: Identify the wavelength of maximum absorbance (Amax) from the recorded
spectrum.

Instrumentation
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Various spectrophotometers can be employed for these measurements. Examples cited in the

literature include:

Biochrom spectrophotometer[7]

Shimadzu UV-3600[5]

Thermo-Fisher Evolution 201[12]

UV-VIS 1600 (Pro-Analysis)[13]

Visualizations
Experimental Workflow for UV-Vis Analysis

The following diagram illustrates the typical workflow for determining the UV-Vis absorption

spectrum of a reactive dye.

(Prepare Stock Solution of Reactive Yellow 3)

(Perform Serial DiIutions) (Calibrate Spectrophotometer with Blana

(Measure Absorbance of Diluted Solutions)

R

(Record UV-Vis Spectrum) Glot Calibration Curve (Absorbance vs. ConcentrationD

(Determine )\maa

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.researchgate.net/figure/UV-visible-absorption-spectra-of-Yellow-Red-and-Blue-Bezactive-dye_fig1_263468529
https://www.researchgate.net/figure/llustrates-the-UV-Vis-absorption-spectra-of-reactive-yellow-dye-with-a-significant_fig2_390287149
https://www.mdpi.com/2079-4991/15/23/1831
https://rsdjournal.org/rsd/article/download/22147/19629/265375
https://www.benchchem.com/product/b1329402?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for UV-Vis Spectral Analysis

Beer-Lambert Law Relationship

The relationship between absorbance and concentration is governed by the Beer-Lambert Law.
This principle is fundamental for quantitative analysis using UV-Vis spectroscopy.

Beer-Lambert Law: A = €lc

Absorbance (A)

is proportional to |is proportional to “\is proportional to

Molar Absorptivity (€) Path Length (1) Concentration (c)

Click to download full resolution via product page

Beer-Lambert Law Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [UV-Vis Absorption Spectrum of Reactive Yellow 3: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329402#uv-vis-absorption-spectrum-of-reactive-
yellow-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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